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Compound of Interest

Uridine 5-diphosphoglucose
Compound Name:
disodium salt

Cat. No.: B8055438

Get Quote

Executive Summary

Uridine 5'-diphosphoglucose (UDP-glucose) is the obligate glucosyl donor for glycogen

synthases, sucrose synthases, and a vast array of glycosyltransferases (GTs). While
commercially available as a lyophilized powder, its stability in solution is frequently
overestimated. Improper handling—specifically regarding pH and freeze-thaw cycles—Ileads to
the accumulation of Uridine 5'-diphosphate (UDP), a potent product inhibitor of most GTs.

This guide provides a standardized protocol for preparing high-integrity UDP-glucose stocks
(typically 10-100 mM), validating their concentration via extinction coefficients, and storing
them to minimize hydrolysis.

Scientific Foundation & Stability Mechanisms
Chemical Properties

UDP-glucose is typically supplied as a disodium salt to improve solubility and stability. It is
critical to distinguish between the free acid and the salt form when calculating molarity.
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Parameter Value Notes

Uridine 5'-diphosphoglucose

UPAC Name disodium salt

CAS Number 28053-08-9 (Disodium) 133-89-1 (Free Acid)
Molecular Weight 610.27 g/mol (Disodium) 566.30 g/mol (Free Acid)
Solubility > 100 mM in H20 Highly soluble
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The Hydrolysis Trap

UDP-glucose is thermodynamically unstable. The glycosidic bond between the glucose and the
diphosphate is susceptible to nucleophilic attack.

» Acidic pH (< 4.0): Rapid hydrolysis of the glycosidic bond.

o Alkaline pH (> 8.0): Base-catalyzed hydrolysis yields UDP and Glucose-1,2-cyclic phosphate
[3]. This is accelerated by divalent cations like Mg2*.

o Thermal: Spontaneous degradation occurs at room temperature (approx. 0.5-1% per hour at
25°C in neutral solution).

Critical Insight: Many GT assay buffers are alkaline (pH 7.5-9.0) and contain Mg?*.[7] Never
store UDP-glucose in the assay buffer; add it only immediately prior to the reaction.

Protocol: Preparation of 100 mM Stock Solution
Materials
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o UDP-glucose Disodium Salt (Store at -20°C desiccated).
o Ultrapure Water (Type I, 18.2 MQ-cm) or 10 mM HEPES pH 7.0.

o Note: Avoid Phosphate buffers if using downstream assays sensitive to inorganic
phosphate.

e UV-Transparent Quartz Cuvette or NanoDrop.

Step-by-Step Procedure

o Equilibration: Allow the lyophilized vial to reach room temperature in a desiccator before
opening. This prevents condensation, which degrades the powder.

Weighing: Weigh approximately 61 mg of UDP-glucose disodium salt (MW 610.27).
o Target: 1.0 mL of 200 mM solution.

o Calculation:

Dissolution: Add 80% of the final volume (800 pL) of Ultrapure Water. Vortex gently until fully
dissolved.

pH Check (Critical): Spot 2 uL onto pH paper. The solution should be pH 6.0-7.0.
o If pH < 5.0, adjust carefully with dilute NaOH.

o Self-Correction: If the powder was the free acid form, the solution will be highly acidic and
must be neutralized to pH 7.0 immediately to prevent auto-hydrolysis.

Final Volume: Adjust to exactly 1.0 mL with Ultrapure Water.

Quality Control: The "Truth" Check

Do not assume the weighed mass is 100% active nucleotide. Salts and hydration shells vary
between lots. You must validate the concentration spectrophotometrically.

UV-Vis Quantification Protocol
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e Dilution: Prepare a 1:1000 dilution (e.g., 1 pL stock + 999 pL water).
e Blank: Blank the spectrophotometer with water.
o Measurement: Measure Absorbance at 262 nm (

).

o Calculation: Use the Beer-Lambert Law (
).[8]
o Pathlength (
) =1 cm[3][9]
o Dilution Factor (
) = 1000
o Acceptance Criteria: If

of 1:1000 dilution is 1.0, the stock is exactly 100 mM. If

, the stock is 90 mM. Adjust downstream assay volumes accordingly.

Storage & Handling
Aliquoting Strategy

Repeated freeze-thaw cycles cause micro-hydrolysis.

» Aliquot: Dispense into single-use volumes (e.g., 50 pL) in PCR tubes or low-binding
microfuge tubes.

e Snap Freeze: Flash freeze in liquid nitrogen (preferred) or dry ice/ethanol bath.
e Storage:

o -80°C: Stable for > 1 year (Recommended).
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o -20°C: Stable for 3—6 months.

o 4°C: Unstable. Use within 24 hours.

"Ultra-Pure" Prep for Sensitive Assays

For assays detecting UDP release (e.g., UDP-Glo™), free UDP contamination in the stock
creates high background.

o Protocol: Treat the UDP-glucose stock with Calf Intestinal Alkaline Phosphatase (CIAP) or
similar phosphatase for 1 hour at 37°C, followed by filtration (10 kDa MWCO) to remove the
enzyme. This degrades free UDP to Uridine (which is silent in UDP detection assays) while
leaving UDP-glucose intact [4].

Workflow Visualization
Diagram 1: Preparation & QC Workflow
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Caption: Logical workflow for the preparation, validation, and storage of UDP-glucose stocks.

Diagram 2: Degradation Pathways
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Caption: Major hydrolysis pathways. Alkaline conditions generate UDP, a potent
glycosyltransferase inhibitor.

Troubleshooting Matrix

Observation

Probable Cause

Corrective Action

High Assay Background

Free UDP contamination in

stock.

Treat stock with CIAP or

purchase "Ultra-Pure" grade.

Low A262 Reading

High water content in powder

(hygroscopic).

Rely on A262 calc, not weight.
Powder absorbs water over
time.

Precipitation

Frozen at too high conc. (>250
mM).

Warm to 37°C to redissolve.
Dilute to 100 mM for storage.

Loss of Activity

Stored in buffer with Mg2+.

Prepare stocks in
water/HEPES only. Add Mgz*+

only to assay mix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8055438/docs#application-note-preparation-storage-
and-quality-control-of-udp-glucose-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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